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Compound of Interest

Compound Name: Lachnone A

Cat. No.: B021906 Get Quote

A Note to Researchers, Scientists, and Drug Development Professionals:

The initial request for detailed Application Notes and Protocols on the effect of Lachnone A on

specific signaling pathways has led to an in-depth investigation of the available scientific

literature. Through this process, it has been determined that "Lachnone A" is likely a synonym

for or a closely related compound to Lachnophyllum lactone.

However, a comprehensive search of scientific databases and publications has revealed a

significant lack of specific data on the effects of Lachnophyllum lactone on signaling pathways

within mammalian cells. The majority of existing research focuses on its activities in other

biological contexts, such as its potent nematicidal, antileishmanial, antimycobacterial,

phytotoxic, and antifungal properties.

While direct evidence is not available, this document aims to provide valuable context for

researchers by:

Summarizing the known biological activities of Lachnophyllum lactone with available

quantitative data.

Proposing potential signaling pathways that Lachnophyllum lactone might modulate, based

on the known mechanisms of structurally related compounds.
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Providing generalized experimental protocols that could be adapted to investigate the effects

of Lachnophyllum lactone on these putative pathways.

Presenting conceptual diagrams to illustrate these potential mechanisms of action and

experimental workflows.

This information is intended to serve as a foundational resource for initiating novel research

into the pharmacological effects of Lachnophyllum lactone.

Known Biological Activities of Lachnophyllum
Lactone
Lachnophyllum lactone is a naturally occurring acetylenic furanone.[1][2] Its biological activities

have been primarily explored in the fields of agriculture and parasitology.
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Biological
Activity

Target
Organism/Cell
Line

Metric Value Reference(s)

Phytotoxicity

Cuscuta

campestris

(dodder)

IC50 24.8 µg/mL [3]

Growth Inhibition

Lepidium

sativum (cress)

shoot length

EC50 85.89 mg L−1 [2]

Antifungal

Activity

Verticillium

dahliae
- Active at 1 mM [4]

Nematicidal

Activity
Nematodes - Potent activity [5]

Antileishmanial

Activity

Leishmania

infantum
- Strong potency [5]

Antimycobacteria

l Activity

Mycobacterium

tuberculosis

H37Rv

-

Significant

activity with

analogs

[5]

Putative Signaling Pathways Modulated by
Lachnophyllum Lactone
Based on the chemical structure of Lachnophyllum lactone and the known mechanisms of

similar compounds, several signaling pathways present themselves as potential targets for

investigation. Lachnophyllum lactone possesses an α,β-unsaturated lactone moiety, which is a

reactive electrophilic center capable of forming covalent bonds with nucleophilic residues (such

as cysteine) in proteins through a Michael addition reaction. This mechanism is common for

many bioactive natural products.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation, immune

responses, cell proliferation, and survival. Many sesquiterpene lactones containing an α,β-
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unsaturated moiety have been shown to inhibit the NF-κB pathway by directly alkylating the

p65 subunit of NF-κB, thereby preventing its translocation to the nucleus and subsequent

activation of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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